molecular formula C18H20N2O4 B5655761 N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetamide

N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetamide

Cat. No. B5655761
M. Wt: 328.4 g/mol
InChI Key: BRDNDYZGHOTXSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to a category of chemicals that display significant pharmacological potential, often investigated for their biological activities and chemical properties. Its structure implies a multifaceted approach to synthesis, exhibiting distinct chemical and physical characteristics essential for varied applications in scientific research.

Synthesis Analysis

The synthesis of similar compounds involves intricate processes, including cyclization reactions and the use of catalysts to achieve the desired molecular framework. For instance, the oxidative cyclisation process, as described by Galeazzi et al. (1996), offers insights into generating 1,3,4-trisubstituted pyrrolidin-2-ones, showcasing a methodology that could be adapted for synthesizing compounds with similar structural backbones (Galeazzi, Mobbili, & Orena, 1996).

Molecular Structure Analysis

Quantum chemical studies on related molecules, such as those conducted by Evecen and Tanak (2016), utilize Hartree-Fock and density functional methods to explore molecular geometry, vibrational frequencies, and electronic properties. Such analyses are pivotal for understanding the molecular structure and designing compounds with optimized properties (Evecen & Tanak, 2016).

Chemical Reactions and Properties

The compound's reactivity and interaction with other substances are crucial for its application. Research on similar structures indicates potential for selective inhibition in biochemical pathways. For example, studies on coumarin derivatives have shown specificity towards monoamine oxidase inhibitors, suggesting a path for exploring the chemical reactions of N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetamide (Mattsson, Svensson, & Sonesson, 2014).

Physical Properties Analysis

The compound's physical properties, such as solubility, melting point, and stability, are determined by its molecular structure. Research into similar compounds provides a foundation for understanding these aspects, with techniques like X-ray crystallography offering detailed insights into molecular and crystal structures, as seen in the work by Dyachenko et al. (2020) (Dyachenko et al., 2020).

Chemical Properties Analysis

The chemical properties, including reactivity, stability under various conditions, and interaction with other molecules, are integral to its application in research and development. Studies similar to those on N-aryl 2-cyanothioacetamide intermediates offer a glimpse into the synthesis of heterocyclic compounds, hinting at the versatility and potential chemical properties of the compound (Salem, Thabet, Ismail, & Ammar, 2011).

properties

IUPAC Name

N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(1-methylpyrrol-2-yl)-2-oxoacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N2O4/c1-20-8-4-6-14(20)16(21)18(22)19-10-12-9-13-5-3-7-15(23-2)17(13)24-11-12/h3-8,12H,9-11H2,1-2H3,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BRDNDYZGHOTXSE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CC=C1C(=O)C(=O)NCC2CC3=C(C(=CC=C3)OC)OC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.